Cas no 56197-54-7 ( )

• Product Name: &nbsp
• CAS No: 56197-54-7
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 945020
• PubChem ID: 266707
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl 2-oxo-1-propylcyclopentane-1-carboxylate
• DTXSID40295771
• DB-119159
• NSC-105453
• SCHEMBL4811574
• ethyl 2-oxo-1-propylcyclopentanecarboxylate
• NCIOpen2_002035
• 56197-54-7
• NSC105453
•  

• Inchi： 1S/C11H18O3/c1-3-7-11(10(13)14-4-2)8-5-6-9(11)12/h3-8H2,1-2H3
• InChI Key： BPGJLUDRCMKYMP-UHFFFAOYSA-N
• SMILES： O=C1CCCC1(C(=O)OCC)CCC

Computed Properties

• Exact Mass: 198.12564
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37